Cas no 1807196-96-8 (4-Cyano-3-methylpicolinoyl chloride)

• Product Name: 4-Cyano-3-methylpicolinoyl chloride
• CAS No: 1807196-96-8
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 4904320
• Update Time: 2025-06-08

4-Cyano-3-methylpicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methylpicolinoyl chloride

• Inchi： 1S/C8H5ClN2O/c1-5-6(4-10)2-3-11-7(5)8(9)12/h2-3H,1H3
• InChI Key： ICUSBQDAPWFQOD-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=C(C#N)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-3-methylpicolinoyl chloride

Introduction to 4-Cyano-3-methylpicolinoyl chloride (CAS No. 1807196-96-8)

4-Cyano-3-methylpicolinoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807196-96-8, belongs to the class of picolinic acid derivatives and is characterized by its unique structural and functional properties. The presence of both a cyano group and a methyl substituent in its molecular framework imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-Cyano-3-methylpicolinoyl chloride consists of a pyridine ring substituted at the 3-position with a methyl group and at the 4-position with a cyano group, followed by a chloroacetyl moiety. This configuration allows for multiple reaction pathways, enabling its use in various synthetic transformations. The compound’s solubility profile and stability under different conditions further enhance its utility in laboratory settings.

In recent years, 4-Cyano-3-methylpicolinoyl chloride has been extensively studied for its potential applications in medicinal chemistry. Its derivatives have been explored as key intermediates in the synthesis of bioactive molecules, including inhibitors and modulators of enzymatic pathways. The cyano group, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 4-Cyano-3-methylpicolinoyl chloride is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating inhibitors targeting metabolic enzymes that are implicated in various diseases. The methylpicolinoyl moiety, when incorporated into drug candidates, has shown promise in modulating pathways associated with inflammation and neurodegeneration.

The synthetic utility of 4-Cyano-3-methylpicolinoyl chloride extends beyond pharmaceutical applications. It serves as a building block for constructing more complex organic molecules, including agrochemicals and specialty chemicals. The ability to introduce diverse functional groups at specific positions on the pyridine ring makes it an attractive choice for synthetic chemists aiming to develop novel materials with tailored properties.

Recent advancements in drug discovery methodologies have highlighted the importance of heterocyclic compounds like 4-Cyano-3-methylpicolinoyl chloride. High-throughput screening and computational modeling have identified this compound as a promising scaffold for developing small-molecule drugs. Its structural motifs are often found in biologically active natural products, suggesting that derivatives of this compound may exhibit significant therapeutic potential.

The chemical reactivity of 4-Cyano-3-methylpicolinoyl chloride allows for diverse transformations, including nucleophilic addition reactions, condensation reactions, and cyclization processes. These reactions are fundamental to constructing complex molecular architectures, enabling the synthesis of target compounds with high precision. The compound’s compatibility with various reaction conditions makes it a preferred choice for industrial-scale synthesis as well.

In conclusion, 4-Cyano-3-methylpicolinoyl chloride (CAS No. 1807196-96-8) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new methodologies for utilizing this compound, its importance in advancing chemical biology and drug discovery is expected to grow even further.